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Compound of Interest

Compound Name: IK-862

CAS No.: 478911-60-3

Cat. No.: B1674431

Get Quote

Disclaimer: The identifier "IK-862" is not unique and may refer to several different chemical

products, each with its own specific handling and disposal requirements. The following

information provides a general framework for the safe disposal of laboratory chemicals. It is

imperative that you identify the specific "IK-862" product you are using, obtain the

corresponding Safety Data Sheet (SDS), and follow its explicit instructions for waste disposal.

Failure to do so may result in serious safety hazards and regulatory violations.

This guide is intended to provide essential safety and logistical information for researchers,

scientists, and drug development professionals for the proper disposal of chemical waste.

Step 1: Waste Identification and Hazard Assessment
Before beginning any disposal process, a thorough hazard assessment is mandatory. The

primary source for this information is the product's Safety Data Sheet (SDS), which is required

to be provided by the chemical manufacturer.

Obtain the SDS: Locate the specific SDS for your "IK-862" product. This document contains

critical information on physical and chemical properties, hazards, and disposal

considerations.
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Identify Hazards: Determine the specific hazards associated with the chemical waste (e.g.,

flammable, corrosive, reactive, toxic).

Consult Institutional Guidelines: Familiarize yourself with your institution's Environmental

Health and Safety (EHS) policies for hazardous waste disposal.[1]

Step 2: Personal Protective Equipment (PPE)
Always wear appropriate PPE when handling chemical waste. The specific PPE required will

be detailed in the SDS, but generally includes:

Lab coat

Safety goggles or glasses with side-shields

Chemical-resistant gloves (e.g., nitrile)

Step 3: Waste Segregation and Collection
Proper waste segregation is crucial to prevent dangerous chemical reactions.[2]

Designated Waste Container: Use a dedicated, clearly labeled hazardous waste container

that is compatible with the chemical waste.[1][3] Acids, for example, should not be stored in

metal containers.[3]

Separate Waste Streams: Do not mix different types of chemical waste unless explicitly

permitted by your institution's EHS department.[4] Incompatible wastes must be kept

separate.[5]

Solid Waste: Contaminated items such as gloves, weighing paper, and absorbent

materials should be placed in a designated solid hazardous waste container.

Liquid Waste: Transfer liquid waste into a designated liquid hazardous waste container.

Container Management:

Keep waste containers securely sealed when not in use.[5][6]
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Do not overfill containers; leave at least a 1-inch headspace to allow for vapor expansion.

[7]

Immediately label the container with a hazardous waste tag as soon as the first waste is

added.[3] The label must include the full chemical name(s) of the contents.[1]

Step 4: Storage of Chemical Waste
Hazardous waste must be stored in a designated "Satellite Accumulation Area" (SAA) within

the laboratory.[6][8]

The SAA should be at or near the point of waste generation.[6]

Store waste containers in secondary containment to prevent spills.[3][5]

Segregate incompatible waste streams within the SAA.[5]

Step 5: Arranging for Disposal
Hazardous chemical waste must be disposed of through your institution's EHS department or a

licensed hazardous waste disposal company.[4][9]

Request Pickup: Contact your EHS department to schedule a pickup for the hazardous

waste container.

Documentation: Ensure all required paperwork, such as hazardous waste tags and forms, is

completed accurately and completely.[9]

Under no circumstances should hazardous chemical waste be disposed of down the drain or in

the regular trash.[1]

Hypothetical Quantitative Data Summary
The following table is a hypothetical example of quantitative data that might be found in an

SDS for a chemical substance. This data is not specific to any product and is for illustrative

purposes only.
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Parameter Value Source

pH
5.0 - 9.0 (for neutralized

solutions)
[10]

Storage Limit in Lab
< 10 gallons of hazardous

waste
[5]

Acute Hazardous Waste Limit ≤ 1 quart [6][11]

Container Headspace
~10% of container volume (or

1 inch)
[7]

General Chemical Disposal Workflow
The following diagram illustrates a generalized workflow for the proper disposal of laboratory

chemical waste.
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Caption: General workflow for the safe disposal of laboratory chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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